Cas no 89364-06-7 (5-chloro-1,2,4triazolo1,5-apyrimidine)

• Product Name: 5-chloro-1,2,4triazolo1,5-apyrimidine
• CAS No: 89364-06-7
• MF: C₅H₃ClN₄
• MW: 154.5571
• MDL: MFCD12913282
• CID: 4671373
• PubChem ID: 21766613
• Update Time: 2025-11-02

5-chloro-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-[1,2,4]triazolo[1,5-a]pyrimidine
• 5-chloro[1,2,4]triazolo[1,5-a]pyrimidine
• FCH1120304
• 5-chloro-1,2,4triazolo1,5-apyrimidine
• SCHEMBL362643
• DB-398325
• MFCD12913282
• 89364-06-7
• BS-51765
• AKOS023166397
• E77071
• EN300-88932

• MDL： MFCD12913282
• Inchi： 1S/C5H3ClN4/c6-4-1-2-10-5(9-4)7-3-8-10/h1-3H
• InChI Key： MSGJNOUXBKOZPT-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=NC=N2)N=1

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-chloro-1,2,4triazolo1,5-apyrimidine

5-Chloro-1,2,4-Triazolo[1,5-a]Pyrimidine (CAS No. 89364-06-7): A Versatile Heterocyclic Compound with Broad Applications

5-Chloro-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 89364-06-7) is a significant heterocyclic compound that has garnered attention in various scientific and industrial fields. This compound, characterized by its unique triazolopyrimidine structure, serves as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C5H3ClN4, and molecular weight of 154.56 g/mol, make it a lightweight yet highly reactive entity in organic chemistry.

The 5-chloro-1,2,4-triazolo[1,5-a]pyrimidine structure features a chlorine atom at the 5-position, which enhances its electrophilic properties, making it a valuable building block for further chemical modifications. Researchers and manufacturers often seek this compound for its ability to participate in nucleophilic substitution reactions, enabling the creation of more complex molecules. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol further enhances its utility in laboratory and industrial settings.

In the pharmaceutical industry, 5-chloro-1,2,4-triazolo[1,5-a]pyrimidine is a key intermediate in the synthesis of antiviral and anticancer agents. Recent studies have highlighted its role in developing kinase inhibitors, which are critical in targeted cancer therapies. The compound's ability to modulate enzyme activity makes it a hotspot for drug discovery, particularly in the era of personalized medicine and AI-driven drug design. These applications align with current trends in healthcare, where precision and efficiency are paramount.

Beyond pharmaceuticals, 5-chloro-1,2,4-triazolo[1,5-a]pyrimidine finds applications in agrochemicals. It is used in the synthesis of herbicides and pesticides that target specific plant pathogens without harming beneficial organisms. This aligns with the growing demand for sustainable agriculture and eco-friendly pest control solutions. The compound's selective reactivity ensures minimal environmental impact, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

The market for triazolopyrimidine derivatives is expanding, driven by advancements in synthetic chemistry and increasing R&D investments. Companies specializing in fine chemicals and custom synthesis often list 5-chloro-1,2,4-triazolo[1,5-a]pyrimidine as a high-demand product. Its compatibility with flow chemistry and green chemistry principles further enhances its appeal, as industries strive to reduce waste and improve efficiency.

From a regulatory standpoint, 5-chloro-1,2,4-triazolo[1,5-a]pyrimidine is generally regarded as safe for handling under standard laboratory conditions. However, proper safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under ambient conditions makes it a reliable choice for long-term storage and transportation.

In conclusion, 5-chloro-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 89364-06-7) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique chemical properties, coupled with its compatibility with modern synthetic techniques, position it as a valuable asset in scientific research and industrial production. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play an even more prominent role in shaping the future of chemistry.